Cas no 71520-21-3 (1-HEPTANESULFONYL FLUORIDE)
1-Heptanesulfonyl fluoride is a fluorinated sulfonyl compound primarily utilized as a reactive intermediate in organic synthesis and medicinal chemistry. Its key advantages include its role as a selective sulfonylating agent, enabling the introduction of the heptanesulfonyl group into target molecules under controlled conditions. The fluoride moiety enhances reactivity, facilitating efficient transformations in nucleophilic substitution reactions. This compound is particularly valued for its stability and compatibility with a range of solvents, making it suitable for diverse synthetic applications. Its structural properties contribute to its utility in the development of sulfonamide-based compounds, which are relevant in pharmaceutical and agrochemical research.
1-HEPTANESULFONYL FLUORIDE structure
Product name:1-HEPTANESULFONYL FLUORIDE
1-HEPTANESULFONYL FLUORIDE Chemical and Physical Properties
Names and Identifiers
-
- 1-HEPTANESULFONYL FLUORIDE
- heptane-1-sulfonyl fluoride
- SCHEMBL5075597
- EN300-728679
- 71520-21-3
-
- Inchi： InChI=1S/C7H15FO2S/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3
- InChI Key： RNBDDOHSDYYWSQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 182.07767905g/mol
- Monoisotopic Mass: 182.07767905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5Ų
- XLogP3: 3
1-HEPTANESULFONYL FLUORIDE Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-728679-1.0g |
heptane-1-sulfonyl fluoride |
71520-21-3 | 1g |
$0.0 | 2023-06-06 |
1-HEPTANESULFONYL FLUORIDE Related Literature
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Ping Tong Food Funct., 2020,11, 628-639
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Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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